Cas no 2138340-70-0 (Methyl 1-(fluorosulfonyl)cyclobutane-1-carboxylate)

• Product Name: Methyl 1-(fluorosulfonyl)cyclobutane-1-carboxylate
• CAS No: 2138340-70-0
• MF: C₆H₉FO₄S
• MW: 196.196664571762
• CID: 6592625
• PubChem ID: 165452579
• Update Time: 2025-05-20

Methyl 1-(fluorosulfonyl)cyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-(fluorosulfonyl)cyclobutane-1-carboxylate
• 2138340-70-0
• EN300-728923
• Methyl 1-(fluorosulfonyl)cyclobutane-1-carboxylate

• Inchi： 1S/C6H9FO4S/c1-11-5(8)6(3-2-4-6)12(7,9)10/h2-4H2,1H3
• InChI Key： CGKZOPMOMPIJEN-UHFFFAOYSA-N
• SMILES： S(C1(C(=O)OC)CCC1)(=O)(=O)F

Computed Properties

• Exact Mass: 196.02055810g/mol
• Monoisotopic Mass: 196.02055810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 68.8Ų

Additional information on Methyl 1-(fluorosulfonyl)cyclobutane-1-carboxylate

Methyl 1-(fluorosulfonyl)cyclobutane-1-carboxylate (CAS No. 2138340-70-0): A Comprehensive Overview

Methyl 1-(fluorosulfonyl)cyclobutane-1-carboxylate (CAS No. 2138340-70-0) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural and functional properties. This compound, featuring a cyclobutane ring substituted with a fluorosulfonyl group, presents a promising platform for the development of novel therapeutic agents and advanced materials.

The fluorosulfonyl moiety is particularly noteworthy for its ability to enhance the metabolic stability and bioavailability of molecules, making it a valuable component in drug design. The cyclobutane ring, on the other hand, contributes to the compound's rigidity and specific spatial orientation, which can be critical for interactions with biological targets. This combination of features has positioned Methyl 1-(fluorosulfonyl)cyclobutane-1-carboxylate as a compound of interest in various research avenues.

In recent years, there has been a surge in research focused on fluorinated compounds due to their diverse applications in medicine and materials science. The introduction of fluorine atoms into organic molecules can significantly alter their pharmacokinetic properties, leading to improved efficacy and reduced side effects. Methyl 1-(fluorosulfonyl)cyclobutane-1-carboxylate exemplifies this trend, as its molecular structure suggests potential benefits in drug development.

One of the most compelling aspects of Methyl 1-(fluorosulfonyl)cyclobutane-1-carboxylate is its potential use in the synthesis of fluorinated heterocycles, which are known for their role in pharmaceuticals and agrochemicals. The cyclobutane ring provides a stable scaffold for further functionalization, allowing researchers to explore a wide range of derivatives with tailored properties. This flexibility makes it an attractive candidate for both academic research and industrial applications.

The chemical synthesis of Methyl 1-(fluorosulfonyl)cyclobutane-1-carboxylate involves multi-step processes that require precise control over reaction conditions. The introduction of the fluorosulfonyl group is particularly challenging due to the reactivity of fluorine-containing intermediates. However, advancements in synthetic methodologies have made it increasingly feasible to produce this compound with high yield and purity. These advancements are crucial for enabling further exploration of its applications.

Recent studies have begun to uncover the potential of Methyl 1-(fluorosulfonyl)cyclobutane-1-carboxylate in medicinal chemistry. Researchers have demonstrated its utility as a building block for more complex molecules, including those with anti-inflammatory and anticancer properties. The structural features of this compound allow it to interact with biological targets in novel ways, offering new opportunities for therapeutic intervention.

The compound's unique properties also make it suitable for applications beyond pharmaceuticals. For instance, its stability and reactivity profile suggest potential uses in material science, particularly in the development of advanced polymers and coatings. These materials could exhibit enhanced durability and functionality due to the presence of the fluorosulfonyl group.

In conclusion, Methyl 1-(fluorosulfonyl)cyclobutane-1-carboxylate (CAS No. 2138340-70-0) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features and functional properties make it an attractive candidate for further research and development. As our understanding of fluorinated compounds continues to grow, so too will the applications of this remarkable molecule.